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Synthesis protocol for 2-Amino-5-iodo-4-
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Compound of Interest

Compound Name: 2-Amino-5-iodo-4-methylpyridine

Cat. No.: B1285552

An established protocol for the synthesis of 2-Amino-5-iodo-4-methylpyridine involves the
direct iodination of 2-Amino-4-methylpyridine. This method is favored for its straightforward
procedure and use of readily available and environmentally benign reagents. The resulting
compound is a valuable building block in the development of pharmaceuticals and
agrochemicals, serving as a key intermediate in the synthesis of more complex biologically
active molecules.[1]

Synthesis Data Summary

The following table outlines the typical quantitative parameters for the synthesis of 2-Amino-5-
iodo-4-methylpyridine via direct iodination.
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Parameter

Value

Starting Material

2-Amino-4-methylpyridine

lodinating Agent

lodine (12)

Oxidizing Agent

30% Hydrogen Peroxide (H202)

Solvent

Water

Molar Ratio (Substrate:l2:H202)

1:1.1:0.8 (Typical)

Reaction Temperature 80-90°C
Reaction Time 4-5 hours
Typical Yield 80-85%
Purity (by HPLC) >99%

Experimental Protocol

This protocol is adapted from a similar synthesis of 2-amino-5-iodopyridine.[2]

1. Reaction Setup:

e In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a

condenser, and a thermometer, add 200 mL of water.

e Add 10.8 g (0.1 mol) of 2-Amino-4-methylpyridine to the flask. Stir the mixture at room

temperature until the starting material is completely dissolved.

2. lodination:

o While stirring, begin to heat the solution. When the temperature reaches 80°C, start adding

27.9 g (0.11 mol) of iodine in 3-5 portions over a period of 30 minutes.

e Maintain the reaction temperature between 80-90°C.

o After the complete addition of iodine, keep the mixture stirring at this temperature for 2

hours.
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3. Oxidation and Reaction Completion:

o After 2 hours, slowly add 9.1 mL (0.08 mol) of 30% hydrogen peroxide dropwise to the
reaction mixture.

o Continue to stir the mixture at 80-90°C for an additional 2-3 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

4. Work-up and Purification:

e Once the reaction is complete, heat the mixture to reflux (approximately 100°C) for 20-30

minutes.
e Cool the reaction mixture to below 10°C in an ice bath. A precipitate will form.
« Filter the solid product using a Buchner funnel.
e Wash the filter cake with a small amount of ice-cold water.

e Dry the collected solid under vacuum to obtain 2-Amino-5-iodo-4-methylpyridine as a light-
yellow crystalline solid.

Synthesis Workflow
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Synthesis of 2-Amino-5-iodo-4-methylpyridine

Reactants & Reagents

[2-Amino-4-methylpyridine] [Water (Solvent)] [Iodine (Iz)] [Hydrogen Peroxide (HzOz)]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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